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Compound of Interest

Compound Name: PK 11195

Cat. No.: B1678501 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the proper disposal of PK 11195, a selective ligand for the peripheral

benzodiazepine receptor (PBR), also known as the translocator protein (TSPO). Adherence to

these guidelines is paramount to minimize risks to personnel and the environment.

Key Safety and Handling Information
Before proceeding with disposal, it is crucial to be aware of the fundamental properties and

handling requirements for PK 11195.
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Property Value Source

Chemical Name

1-(2-Chlorophenyl)-N-methyl-

N-(1-methylpropyl)-3-

isoquinolinecarboxamide

[1]

Molecular Formula C₂₁H₂₁ClN₂O [1]

Molecular Weight 352.86 g/mol [1]

Form Solid [2]

Solubility Soluble in DMSO and ethanol [1]

Storage

Store at room temperature.

Solutions can be stored at

-20°C for up to one month.

[1][3]

Safety Precautions:

This material should be considered hazardous.[3]

Avoid ingestion, inhalation, and contact with eyes and skin.[3]

Always wash hands thoroughly after handling.[3]

Consult the complete Safety Data Sheet (SDS) provided by your institution before use.[3]

Step-by-Step Disposal Protocol
The proper disposal of PK 11195, as with any laboratory chemical, must be conducted in

accordance with institutional and local regulations. The following is a general procedural

workflow based on safety data sheet recommendations and standard laboratory practices.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling PK 11195 waste.

2. Waste Segregation:
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Solid Waste: Collect any unused or expired solid PK 11195 in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Solutions containing PK 11195 should be collected in a separate, sealed, and

clearly labeled container for liquid chemical waste. Do not mix with other incompatible waste

streams.

Contaminated Materials: Any materials that have come into contact with PK 11195, such as

pipette tips, vials, and absorbent materials, should be disposed of as contaminated solid

waste in a designated, labeled container.

3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "PK 11195" or "1-(2-Chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-

isoquinolinecarboxamide." Include any other information required by your institution's

environmental health and safety (EHS) department.

4. Storage of Waste:

Store sealed waste containers in a designated and secure hazardous waste accumulation

area. This area should be well-ventilated and away from general laboratory traffic.

5. Prohibited Disposal Methods:

Crucially, do not empty PK 11195 or its solutions into drains or the aquatic environment.[4]

This is a critical step to prevent environmental contamination.

6. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed chemical waste disposal contractor. Waste disposal must be carried out in

accordance with official state and local regulations.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of PK 11195.
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Start: PK 11195 Waste Generated

Wear Appropriate PPE
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End: Compliant Disposal
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Caption: Logical workflow for the safe disposal of PK 11195 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of PK 11195, fostering a secure research environment and upholding their

commitment to environmental stewardship. Always prioritize safety and consult your

institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1678501?utm_src=pdf-body
https://www.benchchem.com/product/b1678501?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/FR/en/product/PK11195-CAS-85532-75-8-Calbiochem,EMD_BIO-505981
https://www.sigmaaldrich.com/US/en/product/mm/505981
https://cdn.caymanchem.com/cdn/insert/10525.pdf
https://www.sceti.co.jp/images/psearch/pdf/ABX_1611.0010_m.pdf
https://www.benchchem.com/product/b1678501#pk-11195-proper-disposal-procedures
https://www.benchchem.com/product/b1678501#pk-11195-proper-disposal-procedures
https://www.benchchem.com/product/b1678501#pk-11195-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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